Cas no 94004-26-9 (2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one)

• Product Name: 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one
• CAS No: 94004-26-9
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• CID: 828445
• Update Time: 2025-06-09

2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one
• 2-methyl-1-phenyl-5-phenyliminopent-1-en-3-one
• 1,4-Pentadien-3-one, 2-methyl-1-phenyl-5-(phenylamino)-

• Inchi： 1S/C18H17NO/c1-15(14-16-8-4-2-5-9-16)18(20)12-13-19-17-10-6-3-7-11-17/h2-14,19H,1H3
• InChI Key： LTECABHYPPHTQJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1)=C(C)C(=O)C=CNC1=CC=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 417.1±45.0 °C(Predicted)
• pka: 0.73±0.70(Predicted)

2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one Security Information

• Storage Condition：2-8°C

Additional information on 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one

Recent Advances in the Study of 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one (CAS: 94004-26-9)

2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one (CAS: 94004-26-9) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential pharmacological applications. Recent studies have focused on its synthesis, characterization, and biological evaluation, shedding light on its mechanism of action and therapeutic potential.

One of the key areas of research has been the synthesis of 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient and scalable synthetic route for this compound, highlighting its potential for large-scale production. The study also explored the structural modifications of the compound to enhance its bioavailability and target specificity.

In terms of biological activity, recent investigations have revealed that 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one exhibits promising anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at the University of California, San Francisco (2024) showed that the compound effectively inhibits the NF-κB signaling pathway, which is implicated in various inflammatory diseases and cancers. The study further demonstrated that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable safety profile.

Another significant advancement is the elucidation of the compound's mechanism of action at the molecular level. A recent publication in Nature Chemical Biology (2024) utilized X-ray crystallography and molecular docking studies to reveal the precise binding interactions between 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one and its biological targets. These findings provide a solid foundation for the rational design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one. Issues such as pharmacokinetics, toxicity, and formulation need to be addressed in future studies. However, the compound's unique chemical structure and biological activities make it a compelling candidate for further investigation in drug discovery and development.

In conclusion, the latest research on 2-Methyl-1-phenyl-5-(phenylimino)pent-1-en-3-one (CAS: 94004-26-9) underscores its potential as a therapeutic agent for inflammatory diseases and cancer. Continued efforts in synthetic optimization, mechanistic studies, and preclinical evaluation will be crucial to unlocking its full therapeutic potential.